Cas no 1261866-57-2 (4-(2-Bromo-3-iodobenzoyl)pyridine)

• Product Name: 4-(2-Bromo-3-iodobenzoyl)pyridine
• CAS No: 1261866-57-2
• MF: C₁₂H₇BrINO
• MW: 387.998554468155
• CID: 4965004
• Update Time: 2025-10-22

4-(2-Bromo-3-iodobenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Bromo-3-iodobenzoyl)pyridine

• Inchi： 1S/C12H7BrINO/c13-11-9(2-1-3-10(11)14)12(16)8-4-6-15-7-5-8/h1-7H
• InChI Key： SPBAKIUSYHXMOV-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1Br)C(C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 386.87557 g/mol
• Monoisotopic Mass: 386.87557 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 30
• Molecular Weight: 388.00

Additional information on 4-(2-Bromo-3-iodobenzoyl)pyridine

Recent Advances in the Application of 4-(2-Bromo-3-iodobenzoyl)pyridine (CAS: 1261866-57-2) in Chemical Biology and Pharmaceutical Research

The compound 4-(2-Bromo-3-iodobenzoyl)pyridine (CAS: 1261866-57-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its unique halogenated aromatic structure, serves as a crucial intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its potential as a building block for kinase inhibitors, PROTACs (Proteolysis Targeting Chimeras), and other targeted therapeutics, making it a focal point for innovative research.

One of the most notable advancements involves the use of 4-(2-Bromo-3-iodobenzoyl)pyridine in the development of covalent kinase inhibitors. Researchers have exploited its reactive halogen substituents to design irreversible inhibitors that selectively target cysteine residues in the ATP-binding pockets of kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in synthesizing potent EGFR inhibitors with improved selectivity profiles, addressing a critical need in oncology drug development.

In addition to its role in kinase inhibitor design, this compound has shown promise in the emerging field of targeted protein degradation. Its structural features make it an ideal candidate for incorporation into PROTAC molecules, which require precise molecular geometry for effective ternary complex formation. Recent work by a team at Harvard Medical School utilized 4-(2-Bromo-3-iodobenzoyl)pyridine as a key component in PROTACs targeting BRD4, achieving remarkable degradation efficiency and specificity in cellular models.

The synthetic accessibility of 4-(2-Bromo-3-iodobenzoyl)pyridine has also been a subject of recent optimization efforts. A 2024 publication in Organic Process Research & Development described a novel, scalable synthesis route that improves yield and reduces environmental impact through green chemistry principles. This advancement addresses previous challenges in large-scale production, potentially accelerating its adoption in industrial pharmaceutical applications.

From a mechanistic perspective, computational studies have provided new insights into the molecular interactions facilitated by this compound. Density functional theory (DFT) calculations and molecular dynamics simulations have revealed how its electronic properties contribute to binding affinity and selectivity in various biological targets. These findings, published in recent issues of Chemical Science, are guiding the rational design of next-generation therapeutics incorporating this scaffold.

Looking forward, the unique properties of 4-(2-Bromo-3-iodobenzoyl)pyridine position it as a valuable tool in addressing current challenges in drug discovery, particularly in the development of covalent drugs and targeted protein degraders. Its continued exploration in diverse therapeutic areas, combined with ongoing synthetic methodology improvements, suggests this compound will remain at the forefront of medicinal chemistry innovation in the coming years.